Cas no 61268-44-8 (1,3-Benzoxathiol-2-one, 5,7-diiodo-)

1,3-Benzoxathiol-2-one, 5,7-diiodo- structure
61268-44-8 structure
Product Name:1,3-Benzoxathiol-2-one, 5,7-diiodo-
CAS No:61268-44-8
MF:C7H2I2O2S
MW:403.963525295258
CID:486445
PubChem ID:20355593
Update Time:2025-04-19

1,3-Benzoxathiol-2-one, 5,7-diiodo- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzoxathiol-2-one, 5,7-diiodo-
    • 5,7-diiodo-1,3-benzoxathiol-2-one
    • 5,7-Diiodo-2H-1,3-benzoxathiol-2-one
    • 61268-44-8
    • DTXSID00605892
    • SCHEMBL11612082
    • Inchi: 1S/C7H2I2O2S/c8-3-1-4(9)6-5(2-3)12-7(10)11-6/h1-2H
    • InChI Key: HWSLSRLHRFWGKN-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC2=C1OC(=O)S2)I

Computed Properties

  • Exact Mass: 403.78556
  • Monoisotopic Mass: 403.78650g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 26.3
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